Cas no 428853-87-6 (1-(4-BUTYLPHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE)

1-(4-Butylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde is a specialized organic compound featuring a pyrrole core substituted with a butylphenyl group and aldehyde functionality. Its structure makes it valuable in synthetic chemistry, particularly as an intermediate in the preparation of heterocyclic compounds, pharmaceuticals, or advanced materials. The presence of both aromatic and aldehyde groups enhances its reactivity, enabling selective modifications for targeted applications. This compound is characterized by its stability under standard conditions and compatibility with various reaction conditions, offering versatility in organic synthesis. Its well-defined molecular structure ensures reproducibility in research and industrial processes, making it a reliable choice for complex chemical transformations.
1-(4-BUTYLPHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE structure
428853-87-6 structure
Product Name:1-(4-BUTYLPHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE
CAS No:428853-87-6
MF:C17H21NO
MW:255.354744672775
MDL:MFCD02629501
CID:891796
PubChem ID:2068126
Update Time:2025-10-29

1-(4-BUTYLPHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

    • 1-(4-BUTYLPHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE
    • 1-(4-butylphenyl)-2,5-dimethylpyrrole-3-carbaldehyde
    • AC1M19MX
    • AC1Q2VEU
    • AG-F-52244
    • Ambcb6563357
    • CTK4I6749
    • MolPort-000-993-919
    • DB-028245
    • EN300-86846
    • DTXSID40366455
    • 428853-87-6
    • AKOS000285716
    • CS-0117507
    • MDL: MFCD02629501
    • Inchi: 1S/C17H21NO/c1-4-5-6-15-7-9-17(10-8-15)18-13(2)11-16(12-19)14(18)3/h7-12H,4-6H2,1-3H3
    • InChI Key: MGJFOUBVHSCMIL-UHFFFAOYSA-N
    • SMILES: O=CC1C=C(C)N(C=1C)C1C=CC(=CC=1)CCCC

Computed Properties

  • Exact Mass: 255.16200
  • Monoisotopic Mass: 255.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • PSA: 22.00000
  • LogP: 4.24920

1-(4-BUTYLPHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-BUTYLPHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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